Cas no 79002-42-9 (2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide)

• Product Name: 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide
• CAS No: 79002-42-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD12151898
• CID: 1793601
• PubChem ID: 20531213
• Update Time: 2025-10-10

2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide
• LogP
• DL-2-amino-2-[2,3-dihydro-5-benzo(b)furanyl]-acetamide
• 2-AMINO-2-(2,3-DIHYDROBENZOFURAN-5-YL)ACETAMIDE
• EN300-844319
• 2-Amino-2-(2,3-dihydrobenzofuran-5-yl)acetamide 95+%
• SCHEMBL11234036
• 79002-42-9

• MDL： MFCD12151898
• Inchi： 1S/C10H12N2O2/c11-9(10(12)13)7-1-2-8-6(5-7)3-4-14-8/h1-2,5,9H,3-4,11H2,(H2,12,13)
• InChI Key： GEAAHHFYMFKPMN-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(C(N)=O)N

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide

Introduction to CAS No 79002-42-9: 2-Amino-2-(2,3-Dihydro-1-Benzofuran-5-Yl)Acetamide

The compound with CAS No 79002-42-9, commonly referred to as 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Chemical Structure and Properties: The molecule consists of a benzofuran ring system, which is a fused bicyclic structure comprising a benzene ring and a furan ring. The dihydro derivative indicates that the furan ring is partially hydrogenated, adding stability and reactivity to the structure. The acetamide group attached to the benzofuran system introduces additional functional diversity, making this compound versatile for various chemical reactions.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide. Researchers have explored various methodologies, including palladium-catalyzed coupling reactions and enantioselective syntheses, to optimize the production process. These studies have not only improved yield but also enhanced the stereochemical control of the molecule.

Biological Activity and Applications: The compound exhibits promising biological activity in preclinical studies, particularly in anti-inflammatory and anticancer assays. Its ability to modulate key cellular pathways makes it a potential candidate for drug development programs targeting chronic diseases.

Structural Insights and Mechanism: Structural elucidation using advanced spectroscopic techniques has provided insights into the conformational preferences of 2-amino-2-(2,3-dihydro-1-benzofuran-5-yl)acetamide. These insights are crucial for understanding its interaction with biological targets and optimizing its pharmacokinetic properties.

In conclusion, CAS No 79002-42-9: 2-amino-2-(2,3-dihydro-1-benzofuran-5-Yl)Acetamide stands as a testament to the progress in modern organic chemistry and its applications in therapeutic development.